Cas no 1245644-12-5 (2-Benzylpiperidin-4-one hydrochloride)

• Product Name: 2-Benzylpiperidin-4-one hydrochloride
• CAS No: 1245644-12-5
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 1032045
• PubChem ID: 53416554
• Update Time: 2024-01-16

2-Benzylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzylpiperidin-4-one hydrochloride
• 2-Benzylpiperidin-4-onehydrochloride
• MFCD11100369
• 1245644-12-5
• 2-benzylpiperidin-4-one;hydrochloride
• J-508113
• 2-benzylpiperidin-4-one hcl
• 2-Benzyl-4-piperidinone HCl
• DTXSID10697182
• 2-Benzylpiperidin-4-one--hydrogen chloride (1/1)

• MDL： MFCD11100369
• Inchi： 1S/C12H15NO.ClH/c14-12-6-7-13-11(9-12)8-10-4-2-1-3-5-10;/h1-5,11,13H,6-9H2;1H
• InChI Key： RPXIOXWNEXOZJS-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNC(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 138.5±26.5 °C

2-Benzylpiperidin-4-one hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines